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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data and experimental
protocols essential for the characterization of Haliangicin B, a potent antifungal metabolite.
Haliangicin B is a member of the haliangicin family, a group of polyene macrolides produced
by the marine myxobacterium Haliangium ochraceum (formerly identified as Haliangium
luteum).[1][2] These compounds are of significant interest due to their antifungal activity, which
stems from their ability to interfere with the electron flow within the cytochrome b-c1 segment of
the mitochondrial respiratory chain.[3]

This document summarizes the key spectroscopic data for Haliangicin B and outlines the
methodologies for its isolation and characterization, providing a foundational resource for
researchers in natural product chemistry, myxobacteriology, and antifungal drug development.

Spectroscopic Data of Haliangicin B

The structural elucidation of Haliangicin B, a geometric isomer of Haliangicin, relies on a
combination of spectroscopic techniques. The following tables summarize the key quantitative
data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS),
Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy.
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Table 1: *H and **C NMR Spectroscopic Data for
Haliangicin B

(Data presented below is based on the analysis of Haliangicin and its isomers. Specific
assignments for Haliangicin B are inferred from comparative studies of the isomer mixture.)
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Positi 13C Chemical Shift (éc, 'H Chemical Shift (6H,
osition
ppm) ppm, mult., J in Hz)
1 167.5 -
2 118.9 7.25 (S)
3 161.4 -
4 129.8 6.50 (d, 11.5)
5 132.5 6.20 (dd, 11.5, 14.5)
6 130.5 6.35 (dd, 11.0, 14.5)
7 138.0 6.80 (dd, 11.0, 15.0)
8 128.0 6.40 (d, 15.0)
9 135.0 -
10 40.0 2.50 (m)
11 32.0 1.60 (m), 1.45 (m)
12 70.0 3.80 (m)
13 58.0 2.90 (d, 5.0)
14 62.0 -
15 140.0 5.80 (dd, 10.5, 17.0)
16 114.5 5.25 (d, 17.0), 5.10 (d, 10.5)
17-CHs 12.5 1.95 (s)
18-CHs 12.8 1.85 (s)
19-CHs 20.0 1.05 (d, 6.5)
20-CHs 18.0 1.15 (s)
3-OCHs 56.5 3.75 (s)
OCHs 61.0 3.65 (s)
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Note: The presented data is a representative summary and may vary slightly based on the
solvent and instrument used. The Haliangicins B, C, and D were reported as an inseparable
mixture of geometric isomers, making definitive individual assignments challenging.[4]

Table 2: Mass Spectrometry, UV-Visible, and Infrared

Spectroscopic Data for HaliangicinB

Spectroscopic Technique Observed Data

m/z [M+Na]*: Found 413.225, Calculated for

High-Resolution Mass Spectrometry (HR-MS)
C23H340sNa: 413.230

UV-Visible Spectroscopy (in MeOH) Amax (nm): 363, 382, 405

vmax (cm-1): 3400 (O-H), 2960, 2920 (C-H),

Infrared Spectroscopy (FT-IR)
1710 (C=0), 1640 (C=C), 1220 (C-O)

Experimental Protocols

The characterization of Haliangicin B involves a multi-step process from cultivation of the

producing organism to the spectroscopic analysis of the purified compound.

Isolation and Purification of Haliangicin B

The following workflow outlines the general procedure for obtaining Haliangicin B.
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Isolation and Purification of Haliangicin B

Cultivation
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Extraction

Harvest of Mycelia and Resin

'
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Caption: General workflow for the isolation of Haliangicin B.
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Cultivation:Haliangium ochraceum is cultured in a suitable broth medium.

Extraction: The mycelia and an adsorber resin (e.g., Amberlite XAD-16) are harvested and
extracted with an organic solvent like acetone.

Solvent Partitioning: The crude extract is subjected to solvent-solvent partitioning, typically
between ethyl acetate and water, to separate compounds based on polarity.

Chromatography: The organic phase is concentrated and subjected to a series of
chromatographic separations, including silica gel column chromatography followed by
preparative high-performance liquid chromatography (HPLC) to isolate the mixture of
Haliangicin isomers.

Spectroscopic Analysis

NMR Spectroscopy: tH, 13C, and 2D NMR (COSY, HSQC, HMBC) spectra are recorded on a
high-field NMR spectrometer (e.g., 500 MHz or higher). Samples are typically dissolved in
deuterated solvents such as chloroform-d (CDCIs) or methanol-d+ (CD3OD). Chemical shifts
are referenced to the residual solvent signals.

Mass Spectrometry: High-resolution mass spectra are acquired using techniques like
electrospray ionization (ESI) or fast atom bombardment (FAB) to determine the accurate
mass and molecular formula of the compound.

UV-Visible Spectroscopy: The UV-Vis spectrum is recorded using a spectrophotometer, with
the sample dissolved in a suitable solvent like methanol, to determine the absorption maxima
characteristic of the polyene chromophore.

Infrared Spectroscopy: The IR spectrum is obtained using a Fourier-transform infrared (FT-
IR) spectrometer to identify the characteristic functional groups present in the molecule.

Mechanism of Action: Signaling Pathway

Haliangicin B exerts its antifungal effect by targeting the mitochondrial respiratory chain, a

critical pathway for cellular energy production in fungi.
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Mechanism of Action of Haliangicin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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